![molecular formula C18H20N2O3S B3982170 2-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide](/img/structure/B3982170.png)
2-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide
Overview
Description
2-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide, also known as MMB-CHMINACA, is a synthetic cannabinoid that was first identified in 2014. It belongs to the indazole family of synthetic cannabinoids and is structurally similar to other synthetic cannabinoids such as AB-CHMINACA and AB-FUBINACA. MMB-CHMINACA has gained popularity among recreational drug users due to its potent psychoactive effects.
Mechanism of Action
2-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide acts as a potent agonist of the CB1 and CB2 receptors in the brain. It binds to these receptors and activates them, leading to the release of neurotransmitters such as dopamine and serotonin. This results in the psychoactive effects of this compound, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects on the body. It has been shown to increase heart rate and blood pressure, as well as cause respiratory depression. This compound has also been found to impair memory and cognitive function, as well as cause paranoia and anxiety.
Advantages and Limitations for Lab Experiments
2-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in pure form. It also has potent psychoactive effects, which make it useful for studying the effects of synthetic cannabinoids on the brain and body. However, this compound also has a number of limitations. It is highly addictive and can be dangerous if used improperly. It is also illegal in many countries, which limits its availability for research purposes.
Future Directions
There are a number of future directions for research on 2-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide. One area of interest is the development of new synthetic cannabinoids that have fewer side effects and are less addictive. Another area of interest is the study of the long-term effects of synthetic cannabinoids on the brain and body. Finally, there is a need for more research on the mechanisms of action of synthetic cannabinoids, including this compound, in order to better understand how they affect the endocannabinoid system.
Scientific Research Applications
2-methyl-N-{2-[(3-methylbenzyl)thio]ethyl}-3-nitrobenzamide has been used in scientific research to study its effects on the endocannabinoid system. It has been found to bind to the CB1 and CB2 receptors in the brain, which are responsible for the psychoactive effects of cannabinoids. This compound has also been used to study the effects of synthetic cannabinoids on the cardiovascular system and the respiratory system.
properties
IUPAC Name |
2-methyl-N-[2-[(3-methylphenyl)methylsulfanyl]ethyl]-3-nitrobenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3S/c1-13-5-3-6-15(11-13)12-24-10-9-19-18(21)16-7-4-8-17(14(16)2)20(22)23/h3-8,11H,9-10,12H2,1-2H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCJAEDPUSNCVHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CSCCNC(=O)C2=C(C(=CC=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.